Cas no 64330-44-5 (2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-)
64330-44-5 structure
Product Name:2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-
CAS No:64330-44-5
MF:C7H11NO
MW:125.168341875076
CID:499944
PubChem ID:12365107
Update Time:2025-04-19
2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-
- 2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-(9CI)
- SCHEMBL7906023
- 64330-44-5
- 1-Isopropyl-1H-pyrrol-2(5H)-one
-
- Inchi： 1S/C7H11NO/c1-6(2)8-5-3-4-7(8)9/h3-4,6H,5H2,1-2H3
- InChI Key： ICEWACHGGQESMP-UHFFFAOYSA-N
- SMILES： O=C1C=CCN1C(C)C
Computed Properties
- Exact Mass: 125.08413
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
64330-44-5 (2H-Pyrrol-2-one,1,5-dihydro-1-(1-methylethyl)-) Related Products
- 128-53-0(N-Ethylmaleimide)
- 930-88-1(N-Methylmaleimide)
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- 2973-17-3(N-Allylmaleimide)
- 1073-93-4(N-Isopropylmaleimide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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